Cas no 2228083-95-0 (2-amino-3-{4-(tert-butoxy)carbonylmorpholin-3-yl}-3-methylbutanoic acid)

• Product Name: 2-amino-3-{4-(tert-butoxy)carbonylmorpholin-3-yl}-3-methylbutanoic acid
• CAS No: 2228083-95-0
• MF: C₁₄H₂₆N₂O₅
• MW: 302.366644382477
• CID: 5849263
• PubChem ID: 165621730
• Update Time: 2025-06-15

2-amino-3-{4-(tert-butoxy)carbonylmorpholin-3-yl}-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-{4-(tert-butoxy)carbonylmorpholin-3-yl}-3-methylbutanoic acid
• 2-amino-3-{4-[(tert-butoxy)carbonyl]morpholin-3-yl}-3-methylbutanoic acid
• EN300-1900944
• 2228083-95-0

• Inchi： 1S/C14H26N2O5/c1-13(2,3)21-12(19)16-6-7-20-8-9(16)14(4,5)10(15)11(17)18/h9-10H,6-8,15H2,1-5H3,(H,17,18)
• InChI Key： HBYJBENZUYKSQV-UHFFFAOYSA-N
• SMILES： O1CCN(C(=O)OC(C)(C)C)C(C1)C(C)(C)C(C(=O)O)N

Computed Properties

• Exact Mass: 302.18417193g/mol
• Monoisotopic Mass: 302.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 102Ų

Additional information on 2-amino-3-{4-(tert-butoxy)carbonylmorpholin-3-yl}-3-methylbutanoic acid

Introduction to 2-amino-3-{4-(tert-butoxy)carbonylmorpholin-3-yl}-3-methylbutanoic acid (CAS No. 2228083-95-0)

2-amino-3-{4-(tert-butoxy)carbonylmorpholin-3-yl}-3-methylbutanoic acid, identified by its CAS number 2228083-95-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable candidate for further investigation in drug discovery and therapeutic applications.

The molecular structure of 2-amino-3-{4-(tert-butoxy)carbonylmorpholin-3-yl}-3-methylbutanoic acid features a combination of functional groups that contribute to its unique chemical properties. The presence of an amino group (-NH₂) and a tert-butoxycarbonyl (Boc) protected morpholine moiety suggests potential roles in peptidomimetic synthesis and protease inhibition. Additionally, the 3-methylbutanoic acid backbone provides a hydrophobic anchor, enhancing its solubility and bioavailability in various solvents.

In recent years, the development of peptidomimetics has become a cornerstone in medicinal chemistry, particularly for designing inhibitors that target enzyme active sites with high specificity. The Boc-morpholine group in this compound is particularly noteworthy, as morpholine derivatives are known for their ability to mimic the conformational flexibility of peptide bonds while maintaining structural stability. This feature makes 2-amino-3-{4-(tert-butoxy)carbonylmorpholin-3-yl}-3-methylbutanoic acid an attractive scaffold for creating novel therapeutic agents.

Current research in the field of enzyme inhibition has highlighted the importance of optimizing both potency and selectivity. The 4-(tert-butoxy)carbonylmorpholin-3-yl substituent in this compound is designed to enhance binding affinity to target enzymes by improving hydrophobic interactions and reducing metabolic degradation. Such modifications are critical for extending the half-life of drug candidates and improving their overall pharmacokinetic profile.

The synthesis of 2-amino-3-{4-(tert-butoxy)carbonylmorpholin-3-yl}-3-methylbutanoic acid involves multi-step organic reactions, including protection-deprotection strategies to ensure regioselectivity and yield optimization. The use of advanced synthetic techniques such as solid-phase peptide synthesis (SPPS) or transition-metal-catalyzed cross-coupling reactions can further streamline the process, making it more efficient for large-scale production.

One of the most compelling aspects of this compound is its potential application in targeting inflammatory pathways. Recent studies have demonstrated that morpholine derivatives can modulate the activity of key enzymes involved in pro-inflammatory signaling cascades, such as COX-2 and iNOS. By incorporating the Boc-morpholine moiety into a bioactive molecule like 2-amino-3-{4-(tert-butoxy)carbonylmorpholin-3-yl}-3-methylbutanoic acid, researchers aim to develop novel anti-inflammatory agents with improved efficacy and reduced side effects compared to existing therapies.

Another area of interest is the use of this compound as a building block for larger peptidomimetic libraries. High-throughput screening (HTS) and computational modeling techniques have been employed to identify novel scaffolds with enhanced binding affinity and selectivity. The structural versatility of 2-amino-3-{4-(tert-butoxy)carbonylmorpholin-3-yl}-3-methylbutanoic acid allows for rapid diversification, enabling the discovery of new drug candidates with tailored biological activities.

The pharmacological evaluation of 2-amino-3-{4-(tert-butoxy)carbonylmorpholin-3-yl}-3-methylbutanoic acid has revealed promising results in preclinical studies. In vitro assays have shown inhibitory effects on various enzymes, including proteases and kinases, which are implicated in diseases such as cancer and neurodegeneration. These findings suggest that this compound may serve as a lead molecule for developing targeted therapies against these conditions.

In conclusion, 2-amino-3-{4-(tert-butoxy)carbonylmorpholin-3-yl}-3-methylbutanoic acid (CAS No. 2228083-95-0) represents a significant advancement in peptidomimetic chemistry with broad applications in drug discovery. Its unique structural features, combined with its demonstrated biological activity, make it a compelling candidate for further development into novel therapeutic agents. As research continues to uncover new mechanisms underlying disease pathogenesis, compounds like this one will play an increasingly important role in shaping the future of medicine.